Cas no 1807015-63-9 (Methyl 3-aminomethyl-2-chloro-6-cyanobenzoate)

• Product Name: Methyl 3-aminomethyl-2-chloro-6-cyanobenzoate
• CAS No: 1807015-63-9
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 4795239
• Update Time: 2025-10-05

Methyl 3-aminomethyl-2-chloro-6-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-2-chloro-6-cyanobenzoate

• Inchi： 1S/C10H9ClN2O2/c1-15-10(14)8-6(4-12)2-3-7(5-13)9(8)11/h2-3H,5,13H2,1H3
• InChI Key： XLBYKDUBFIIQEE-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=C(C#N)C=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Additional information on Methyl 3-aminomethyl-2-chloro-6-cyanobenzoate

Comprehensive Overview of Methyl 3-aminomethyl-2-chloro-6-cyanobenzoate (CAS No. 1807015-63-9)

The compound Methyl 3-aminomethyl-2-chloro-6-cyanobenzoate (CAS No. 1807015-63-9) is a specialized benzoate derivative with a unique molecular structure that combines chloro, cyano, and aminomethyl functional groups. This configuration makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for high-purity intermediates like Methyl 3-aminomethyl-2-chloro-6-cyanobenzoate has surged, driven by advancements in precision medicine and green chemistry. The compound’s multifunctional groups allow for versatile reactivity, enabling the synthesis of complex molecules with tailored properties. For instance, its cyano group is often exploited in click chemistry reactions, while the aminomethyl moiety facilitates bioconjugation—a technique widely used in biopharmaceuticals and diagnostic agents.

One of the most frequently asked questions about CAS No. 1807015-63-9 revolves around its synthetic routes and scalability. Current literature highlights several optimized protocols for its preparation, often involving palladium-catalyzed cross-coupling or nucleophilic substitution reactions. These methods align with the growing emphasis on sustainable synthesis, as they minimize waste and improve atom economy. Additionally, the compound’s stability under ambient conditions makes it a practical choice for industrial-scale production.

The pharmaceutical industry has shown particular interest in Methyl 3-aminomethyl-2-chloro-6-cyanobenzoate due to its role as a building block for small-molecule inhibitors. For example, its structural features are conducive to designing kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. This aligns with the broader trend of personalized therapeutics, where functionalized intermediates are critical for rapid lead optimization.

From an analytical chemistry perspective, characterizing CAS No. 1807015-63-9 requires advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure purity validation and structural confirmation, which are essential for regulatory compliance in GMP manufacturing. The compound’s chromatographic behavior and solubility profile are also well-documented, aiding in formulation development.

Beyond pharmaceuticals, Methyl 3-aminomethyl-2-chloro-6-cyanobenzoate finds applications in material science, particularly in the synthesis of functional polymers and coordination complexes. Its electron-withdrawing groups enhance thermal stability, making it suitable for high-performance coatings and electronic materials. This versatility has sparked interest among researchers exploring next-generation nanomaterials.

In summary, Methyl 3-aminomethyl-2-chloro-6-cyanobenzoate (CAS No. 1807015-63-9) is a multifunctional intermediate with broad utility across life sciences and advanced materials. Its synthesis, applications, and analytical profiling reflect the evolving needs of modern chemistry, where efficiency, sustainability, and precision are paramount. As research continues, this compound is poised to play a pivotal role in innovative chemical solutions.